Cas no 2228568-62-3 (1-(6-chloropyridin-2-yl)methylcyclopropan-1-ol)

• Product Name: 1-(6-chloropyridin-2-yl)methylcyclopropan-1-ol
• CAS No: 2228568-62-3
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6069916
• PubChem ID: 165783272
• Update Time: 2025-06-14

1-(6-chloropyridin-2-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-2-yl)methylcyclopropan-1-ol
• 2228568-62-3
• EN300-1996249
• 1-[(6-chloropyridin-2-yl)methyl]cyclopropan-1-ol

• Inchi： 1S/C9H10ClNO/c10-8-3-1-2-7(11-8)6-9(12)4-5-9/h1-3,12H,4-6H2
• InChI Key： OLEAMSBSLCIYAK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC2(CC2)O)=N1

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-chloropyridin-2-yl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(6-chloropyridin-2-yl)methylcyclopropan-1-ol (CAS No. 2228568-62-3): Properties, Applications, and Industry Insights

The chemical compound 1-(6-chloropyridin-2-yl)methylcyclopropan-1-ol (CAS No. 2228568-62-3) has garnered significant attention in recent years due to its unique structural properties and versatile applications in agrochemical and pharmaceutical research. As a derivative of chloropyridine and cyclopropanol, this compound exhibits a balanced combination of reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 1-(6-chloropyridin-2-yl)methylcyclopropan-1-ol", "CAS 2228568-62-3 applications", and "chloropyridine derivatives in crop protection", reflecting the growing interest in this niche chemical domain.

From a molecular perspective, 1-(6-chloropyridin-2-yl)methylcyclopropan-1-ol features a distinctive cyclopropyl alcohol moiety attached to a 6-chloropyridine ring system. This architecture contributes to its selective interactions with biological targets, particularly in the development of novel agrochemical formulations. Recent studies have explored its potential as a precursor for neonicotinoid alternatives, addressing the industry's demand for environmentally sustainable pest control solutions. The compound's hydrogen bonding capacity and lipophilic character make it particularly interesting for structure-activity relationship (SAR) studies in medicinal chemistry as well.

The synthesis of CAS 2228568-62-3 typically involves multi-step organic transformations, with key steps including cyclopropanation reactions and pyridine ring functionalization. Process chemists have developed optimized routes that emphasize atom economy and green chemistry principles, responding to the pharmaceutical industry's push toward more sustainable manufacturing. Analytical characterization of this compound requires advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to the stereochemical configuration of the cyclopropane ring.

In material science applications, the 1-(6-chloropyridin-2-yl)methyl group has shown promise as a building block for functionalized polymers and coordination complexes. The compound's ability to serve as a bidentate ligand has been investigated for catalytic systems, while its photophysical properties are being explored for potential use in organic electronic materials. These diverse applications have led to increased patent activity surrounding derivatives of methylcyclopropan-1-ol compounds in recent years.

Quality control standards for 2228568-62-3 require rigorous impurity profiling, particularly for pharmaceutical applications. Regulatory guidelines demand thorough documentation of genotoxic impurity levels and residual solvent content. The compound's stability under various storage conditions has been extensively studied, with recommendations for protection from moisture and light exposure to maintain optimal purity. These considerations are crucial for researchers searching for "CAS 2228568-62-3 storage guidelines" or "1-(6-chloropyridin-2-yl)methylcyclopropan-1-ol stability data".

Emerging research directions for this compound include its potential in bioconjugation chemistry and as a scaffold for proteolysis targeting chimeras (PROTACs). The unique spatial arrangement of its functional groups allows for creative molecular design in drug discovery programs. Furthermore, the agrochemical industry continues to evaluate derivatives of 1-(6-chloropyridin-2-yl)methylcyclopropan-1-ol for next-generation insecticides with improved target specificity and reduced environmental persistence.

From a commercial perspective, the global market for chloropyridine intermediates has seen steady growth, driven by demand from Asia-Pacific pharmaceutical manufacturers. Suppliers of CAS 2228568-62-3 typically offer custom synthesis services and kilogram-scale production capabilities to meet diverse research needs. Current industry discussions focus on supply chain optimization and intellectual property landscapes surrounding these specialized intermediates.

Environmental fate studies of 1-(6-chloropyridin-2-yl)methylcyclopropan-1-ol and its derivatives have become increasingly important, particularly regarding soil degradation pathways and aquatic toxicity profiles. These investigations align with global trends toward green chemistry and sustainable molecular design. Researchers are actively developing computational models to predict the ecotoxicological behavior of such compounds early in the development process.

In conclusion, 1-(6-chloropyridin-2-yl)methylcyclopropan-1-ol (CAS No. 2228568-62-3) represents a fascinating case study in modern chemical research, bridging multiple disciplines from synthetic methodology to applied materials science. Its continued investigation addresses critical challenges in molecular design, process chemistry, and sustainable development, making it a compound of enduring scientific and industrial interest.